Cas no 365542-46-7 (4-[2-(4-{2-methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] Quinoline)

• Product Name: 4-[2-(4-{2-methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] Quinoline
• CAS No: 365542-46-7
• MF: C₃₅H₃₀N₂O₂
• MW: 510.624908924103
• MDL: MFCD12546811
• CID: 1474103
• PubChem ID: 46735352
• Update Time: 2025-10-12

4-[2-(4-{2-methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] Quinoline Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4-{2-Methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] quinoline
• Quinoline<wbr>
• LogP
• C35H30N2O2
• AKOS030254087
• DTXSID601139347
• 365542-46-7
• MFCD12546811
• Quinoline, 4-[2-[4-[2-methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy]phenyl]ethyl]-
• 4-[2-[4-[2-methoxy-5-[2-(4-quinolyl)ethyl]phenoxy]phenyl]ethyl]quinoline
• 4-[2-[4-[2-methoxy-5-(2-quinolin-4-ylethyl)phenoxy]phenyl]ethyl]quinoline
• 4-[2-(4-Methoxy-3-{4-[2-(quinolin-4-yl)ethyl]phenoxy}phenyl)ethyl]quinoline
• 4-(4-Methoxy-3-(4-(2-(quinolin-4-yl)ethyl)phenoxy)phenethyl)quinoline
• 4-[2-(4-{2-methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] Quinoline

• MDL： MFCD12546811
• Inchi： 1S/C35H30N2O2/c1-38-34-19-14-26(11-16-28-21-23-37-33-9-5-3-7-31(28)33)24-35(34)39-29-17-12-25(13-18-29)10-15-27-20-22-36-32-8-4-2-6-30(27)32/h2-9,12-14,17-24H,10-11,15-16H2,1H3
• InChI Key： ZEVFJEMWWOAJOC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CCC1C=CN=C2C=CC=CC=12)C1=C(C=CC(=C1)CCC1C=CN=C2C=CC=CC=12)OC

Computed Properties

• Exact Mass: 510.2309
• Monoisotopic Mass: 510.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2A^2
• XLogP3: 8.4

Experimental Properties

• Density: 1.199
• Boiling Point: 665.212°C at 760 mmHg
• Flash Point: 226.819°C
• Refractive Index: 1.672
• PSA: 44.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds

Additional information on 4-[2-(4-{2-methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] Quinoline

4-[2-(4-{2-methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] Quinoline: A Comprehensive Overview

The compound with CAS No 365542-46-7, named 4-[2-(4-{2-methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] Quinoline, is a highly complex and intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline family, which is a heterocyclic aromatic system with a nitrogen atom in the ring. The structure of this molecule is characterized by its extended conjugation and multiple functional groups, making it a promising candidate for various applications in drug discovery and materials science.

Quinoline derivatives have long been studied for their unique electronic properties and biological activities. The presence of the quinoline moiety in this compound suggests potential applications in areas such as anti-cancer therapy, anti-inflammatory agents, and antimicrobial agents. Recent studies have highlighted the importance of quinoline-based compounds in targeting specific proteins and enzymes involved in disease pathways. For instance, research published in *Nature Communications* demonstrated that certain quinoline derivatives can inhibit the activity of kinases, which are crucial for cell signaling and proliferation.

The structural complexity of 4-[2-(4-{2-methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] Quinoline lies in its multi-ring system and substituents. The molecule features a quinoline ring fused with a benzene ring, along with additional substituents such as methoxy groups and ethyl chains. These functional groups not only enhance the molecule's stability but also contribute to its bioavailability and pharmacokinetic properties. The methoxy group, for example, is known to improve solubility and reduce toxicity, making it a favorable feature in drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and Suzuki-Miyaura coupling, to construct the intricate framework of this molecule. These methods not only improve yield but also allow for precise control over the stereochemistry of the product. A study published in *Journal of Medicinal Chemistry* detailed a novel approach to synthesizing similar quinoline derivatives using microwave-assisted synthesis, which significantly reduces reaction time while maintaining high purity.

The pharmacological properties of 4-[2-(4-{2-methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] Quinoline have been extensively investigated. Preclinical studies indicate that this compound exhibits potent anti-proliferative activity against various cancer cell lines. Its ability to induce apoptosis in cancer cells suggests its potential as an anti-cancer agent. Additionally, this compound has shown promising results in inhibiting inflammatory pathways, making it a candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

One of the most exciting aspects of this compound is its potential for drug delivery systems. The extended conjugation and hydrophobic nature of the molecule make it an ideal candidate for encapsulating drugs or imaging agents. Researchers have explored its use as a carrier for targeted drug delivery, where it can be functionalized with targeting ligands to deliver therapeutic agents to specific tissues or cells. A recent study published in *Advanced Materials* demonstrated the use of quinoline-based carriers for delivering siRNA to cancer cells, achieving high efficiency and minimal toxicity.

In terms of industrial applications, 4-[2-(4-{2-methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] Quinoline has shown promise in the field of optoelectronics. Its strong absorbance properties make it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The molecule's ability to emit light at specific wavelengths could be harnessed for developing advanced display technologies with higher energy efficiency.

Despite its numerous advantages, further research is required to fully understand the mechanism of action and optimize its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock the full potential of this compound. Ongoing clinical trials are evaluating its safety profile and efficacy in treating various diseases, with preliminary results showing great promise.

In conclusion, CAS No 365542-46-7, or 4-[2-(4-{2-methoxy-5-[2-(4-quinolinyl)ethyl]phenoxy}phenyl)ethyl] Quinoline, represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure, coupled with cutting-edge synthetic methods and promising pharmacological properties, positions it as a key player in future drug development and materials science.